Cas no 1261661-95-3 (3-(3-Amino-2-(difluoromethoxy)benzoyl)pyridine)

• Product Name: 3-(3-Amino-2-(difluoromethoxy)benzoyl)pyridine
• CAS No: 1261661-95-3
• MF: C₁₃H₁₀F₂N₂O₂
• MW: 264.227509975433
• CID: 4988717
• Update Time: 2025-06-08

3-(3-Amino-2-(difluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Amino-2-(difluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H10F2N2O2/c14-13(15)19-12-9(4-1-5-10(12)16)11(18)8-3-2-6-17-7-8/h1-7,13H,16H2
• InChI Key： UBEDTGJPCFZTKU-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1C(C1C=NC=CC=1)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 2.4
• Topological Polar Surface Area: 65.2

Additional information on 3-(3-Amino-2-(difluoromethoxy)benzoyl)pyridine

Introduction to 3-(3-Amino-2-(difluoromethoxy)benzoyl)pyridine and Its Significance in Modern Chemical Biology

3-(3-Amino-2-(difluoromethoxy)benzoyl)pyridine, a compound with the CAS number 1261661-95-3, represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research. The benzoyl moiety combined with a pyridine ring, alongside the presence of both amino and difluoromethoxy substituents, endows this molecule with a rich chemical profile that is conducive to various biological interactions.

The 3-amino-2-(difluoromethoxy)benzoyl part of the molecule is particularly noteworthy, as it introduces both basic and electron-withdrawing characteristics into the system. The amino group can participate in hydrogen bonding, making it a valuable component in designing molecules that interact with biological targets through such interactions. On the other hand, the difluoromethoxy group introduces fluorine atoms, which are known for their ability to modulate metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in interest regarding molecules that incorporate fluorine atoms due to their ability to enhance drug-like properties. The presence of two fluorine atoms in the difluoromethoxy group of 3-(3-Amino-2-(difluoromethoxy)benzoyl)pyridine makes it an intriguing candidate for further exploration. This structural feature has been leveraged in various drug discovery campaigns to improve pharmacokinetic profiles, including metabolic stability and oral bioavailability.

The pyridine ring is another key feature of this compound that contributes to its versatility. Pyridine derivatives are widely recognized for their role as pharmacophores in numerous therapeutic areas. They can serve as anchors for binding to biological targets, such as enzymes and receptors, and their aromatic nature allows for easy functionalization at multiple positions. This makes 3-(3-Amino-2-(difluoromethoxy)benzoyl)pyridine a valuable scaffold for medicinal chemists looking to develop novel bioactive molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding interactions between 3-(3-Amino-2-(difluoromethoxy)benzoyl)pyridine and various biological targets. These computational approaches have been instrumental in guiding experimental design and optimizing lead compounds for therapeutic development.

The amino group in the molecule also plays a crucial role in its reactivity and potential applications. Amines are well-known for their ability to participate in various chemical reactions, including amide bond formation, which is a common motif in many biologically active molecules. The presence of this group opens up possibilities for further derivatization, allowing researchers to tailor the properties of the compound to specific needs.

One of the most exciting aspects of 3-(3-Amino-2-(difluoromethoxy)benzoyl)pyridine is its potential application in the development of new therapeutic agents. The combination of structural features such as the benzoyl-pyridine core, amino group, and difluoromethoxy substituent makes it an attractive candidate for further investigation. Researchers are particularly interested in exploring its potential as an intermediate in synthesizing more complex molecules that could target various diseases.

The field of chemical biology has seen significant advancements thanks to the development of innovative tools and methodologies. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have allowed scientists to gain detailed insights into the structure-activity relationships of molecules like 3-(3-Amino-2-(difluoromethoxy)benzoyl)pyridine. These tools have been instrumental in validating computational predictions and understanding how changes at the molecular level can impact biological activity.

Moreover, the growing interest in fluorinated compounds has led to an increase in synthetic methodologies aimed at introducing fluorine atoms into organic molecules with precision. The development of new synthetic routes has made it easier to access complex fluorinated structures, which has opened up new avenues for drug discovery. 3-(3-Amino-2-(difluoromethoxy)benzoyl)pyridine exemplifies this trend, as its synthesis involves advanced techniques that allow for the controlled introduction of fluorine atoms.

In conclusion, 3-(3-Amino-2-(difluoromethoxy)benzoyl)pyridine is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration, particularly as an intermediate in synthesizing novel bioactive molecules. The combination of computational studies and experimental validation has been crucial in understanding its properties and potential applications. As research continues to progress, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents.